Cas no 1008119-43-4 (5-(fluoromethyl)-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(fluoromethyl)-1,3,4-thiadiazol-2-amine
• CAS No: 1008119-43-4
• MF: C₃H₄FN₃S
• MW: 133.147361755371
• CID: 5562102
• Update Time: 2025-11-06

5-(fluoromethyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(fluoromethyl)-1,3,4-thiadiazol-2-amine

• Inchi： 1S/C3H4FN3S/c4-1-2-6-7-3(5)8-2/h1H2,(H2,5,7)
• InChI Key： FNEWTERNBPPUQE-UHFFFAOYSA-N
• SMILES： C(C1=NN=C(S1)N)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles Aminothiadiazoles

Additional information on 5-(fluoromethyl)-1,3,4-thiadiazol-2-amine

Comprehensive Overview of 5-(fluoromethyl)-1,3,4-thiadiazol-2-amine (CAS No. 1008119-43-4): Properties, Applications, and Innovations

The compound 5-(fluoromethyl)-1,3,4-thiadiazol-2-amine (CAS No. 1008119-43-4) is a fluorinated derivative of the 1,3,4-thiadiazole family, a heterocyclic scaffold renowned for its diverse pharmacological and agrochemical applications. With the increasing demand for fluorinated compounds in drug discovery and material science, this molecule has garnered significant attention due to its unique structural features and potential utility in medicinal chemistry and crop protection. Researchers and industries are actively exploring its synthesis, reactivity, and functionalization to unlock novel applications.

One of the most compelling aspects of 5-(fluoromethyl)-1,3,4-thiadiazol-2-amine is its role in the development of small-molecule inhibitors and bioactive agents. The presence of a fluoromethyl group enhances metabolic stability and bioavailability, making it a valuable building block for pharmaceutical intermediates. Recent studies highlight its potential in targeting enzymes and receptors implicated in inflammatory and infectious diseases, aligning with the growing interest in precision medicine and targeted therapies.

In the agrochemical sector, 1,3,4-thiadiazole derivatives are celebrated for their herbicidal and fungicidal properties. The introduction of a fluorine atom in 5-(fluoromethyl)-1,3,4-thiadiazol-2-amine could improve its efficacy and environmental profile, addressing the global demand for sustainable pesticides. This aligns with the green chemistry movement, where reducing ecological footprints while maintaining performance is paramount.

From a synthetic perspective, the preparation of 5-(fluoromethyl)-1,3,4-thiadiazol-2-amine involves multi-step organic transformations, often leveraging nucleophilic fluorination strategies. Innovations in flow chemistry and catalysis have streamlined its production, reducing costs and waste—a critical consideration for industrial-scale manufacturing. Researchers are also investigating its derivatization to expand its utility in high-throughput screening and combinatorial chemistry.

The compound’s physicochemical properties, such as solubility, stability, and lipophilicity, are under rigorous evaluation to optimize its performance in various formulations. Advanced analytical techniques like NMR spectroscopy and mass spectrometry are employed to characterize its structure and purity, ensuring compliance with regulatory standards. These efforts are pivotal for its adoption in GMP-compliant processes.

Beyond its immediate applications, 5-(fluoromethyl)-1,3,4-thiadiazol-2-amine exemplifies the convergence of fluorine chemistry and heterocyclic design, two fields driving innovation in life sciences. As the scientific community prioritizes molecular diversity and structure-activity relationships, this compound is poised to play a pivotal role in future breakthroughs. Its versatility and adaptability make it a subject of ongoing research, with publications and patents increasingly referencing its potential.

In summary, 5-(fluoromethyl)-1,3,4-thiadiazol-2-amine (CAS No. 1008119-43-4) represents a promising candidate for multiple industries, bridging gaps between academic research and commercial applications. Its study not only advances fundamental chemistry but also addresses real-world challenges in health and agriculture, making it a molecule of significant contemporary relevance.